Cas no 1208080-96-9 ((4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine)

• Product Name: (4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine
• CAS No: 1208080-96-9
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 2619498
• PubChem ID: 75530133
• Update Time: 2025-04-21

(4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• AKOS017344362
• (4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine
• 1208080-96-9
• [(4-fluorophenyl)methyl][3-(trifluoromethoxy)propyl]amine

• Inchi： 1S/C11H13F4NO/c12-10-4-2-9(3-5-10)8-16-6-1-7-17-11(13,14)15/h2-5,16H,1,6-8H2
• InChI Key： VANQWXJDILMXJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCCOC(F)(F)F

Computed Properties

• Exact Mass: 251.09332669Da
• Monoisotopic Mass: 251.09332669Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų